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Compound of Interest

Compound Name: (Rac)-AZD8186

Cat. No.: B12828937 Get Quote

This guide provides researchers, scientists, and drug development professionals with essential

information on the solubility and stability of AZD8186 when using Dimethyl Sulfoxide (DMSO)

as a solvent. It includes frequently asked questions, troubleshooting advice, and detailed

experimental protocols to ensure reliable and reproducible results.

Frequently Asked Questions (FAQs)
Q1: What is the maximum solubility of AZD8186 in
DMSO?
A1: AZD8186 exhibits high solubility in DMSO. However, the exact concentration can vary

slightly between batches. It is crucial to use fresh, high-quality DMSO, as absorbed moisture

can reduce the solubility of the compound[1]. For practical purposes, preparing stock solutions

at concentrations up to 91 mg/mL has been reported.

Data Summary: AZD8186 Solubility in DMSO

Concentration
(mg/mL)

Molar
Concentration
(mM)

Solvent Notes Source

91 mg/mL 198.92 mM DMSO
Warmed with a
50°C water
bath.

[2]

| 79 mg/mL | 172.68 mM | DMSO | Use fresh DMSO to avoid moisture. |[1] |
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Q2: How do I properly prepare a stock solution of
AZD8186 in DMSO?
A2: To ensure complete dissolution and maintain compound integrity, follow a systematic

protocol. It is recommended to start with a high-concentration stock solution that can be later

diluted for working solutions. A detailed step-by-step guide is available in the "Experimental

Protocols" section below. General guidelines advise weighing the compound accurately and

adding the appropriate volume of fresh DMSO to achieve the desired concentration[3]. For

difficult-to-dissolve compounds, gentle warming (e.g., a 37°C or 50°C water bath) and

sonication can be effective[2][4].

Q3: What are the recommended storage conditions for
AZD8186 stock solutions in DMSO?
A3: Proper storage is critical for maintaining the stability and efficacy of AZD8186 solutions.

Stock solutions in DMSO should be aliquoted into single-use volumes to minimize freeze-thaw

cycles and stored at low temperatures[5][6][7].

Data Summary: Recommended Storage for AZD8186 in DMSO

Storage
Temperature

Duration Recommendations Source

-20°C Up to 1 year
Suitable for long-
term storage.

[5]

-80°C Up to 2 years
Recommended for

maximum stability.
[5]

| 0 - 4°C | Days to weeks | For short-term storage only. |[8] |

Note: The stability of compounds in solution can vary. It is best practice to use freshly prepared

solutions or re-qualify stored solutions if they have been kept for extended periods.

Q4: How many times can I freeze and thaw my AZD8186
DMSO stock solution?
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A4: While it is best practice to avoid repeated freeze-thaw cycles, studies on various

compounds stored in DMSO suggest that many are stable for several cycles[6][7]. One study

indicated no significant compound loss after 11 freeze-thaw cycles[9][10]. Another investigation

subjected compounds to 25 cycles to assess stability[11][12]. To minimize any potential

degradation, it is strongly recommended to aliquot stock solutions into volumes appropriate for

individual experiments[5].

Troubleshooting Guide
Q5: My AZD8186 has precipitated out of the DMSO
solution upon dilution with aqueous media. What should
I do?
A5: Precipitation is a common issue when diluting a DMSO stock solution into an aqueous

buffer or cell culture medium[3][4]. The workflow below provides steps to address this problem.

The final concentration of DMSO in cell-based assays should be kept low (typically <0.5%) to

avoid cellular toxicity[6].
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Troubleshooting Workflow: AZD8186 Precipitation

Precipitate observed after diluting
DMSO stock with aqueous media

Vortex or sonicate the solution
for several minutes

Gently warm the solution
(e.g., 37°C water bath)

Is the solution clear?

Check visually

Proceed with experiment.
Ensure final DMSO concentration is non-toxic.

Yes

Consider alternative formulation.
(e.g., using co-solvents like TEG)

No

Re-evaluate required final concentration.
Is a lower concentration acceptable?

Contact Technical Support

Click to download full resolution via product page

Fig 1. A step-by-step guide for resolving compound precipitation.
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Experimental Protocols
Protocol 1: Preparation of a High-Concentration
AZD8186 Stock Solution
This protocol describes the preparation of a 40 mM stock solution of AZD8186 in DMSO.

Materials:

AZD8186 powder (MW: 457.47 g/mol )

Anhydrous/high-purity DMSO

Calibrated analytical balance

Sterile microcentrifuge tubes or vials

Vortex mixer and sonicator

Procedure:

Calculation: Determine the mass of AZD8186 required. For 1 mL of a 40 mM solution:

Mass (mg) = 40 mmol/L * 1 L/1000 mL * 457.47 g/mol * 1000 mg/g * 1 mL = 18.3 mg

Weighing: Accurately weigh 18.3 mg of AZD8186 powder and place it into a sterile vial.

Dissolution: Add 1 mL of high-purity DMSO to the vial.

Mixing: Cap the vial securely and vortex thoroughly. If the solid does not dissolve completely,

sonicate the vial for 5-10 minutes or warm it gently in a 37-50°C water bath until the solution

is clear[2][4].

Storage: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes.

Labeling and Storage: Clearly label each aliquot with the compound name, concentration,

and date. Store at -20°C for up to one year or -80°C for up to two years[5].

Preparation of Common Stock Concentrations
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Desired
Concentration

Mass for 1 mL Mass for 5 mL Mass for 10 mL

10 mM 4.57 mg 22.87 mg 45.75 mg

25 mM 11.44 mg 57.18 mg 114.37 mg

| 40 mM | 18.30 mg | 91.50 mg | 182.99 mg |

Signaling Pathway Inhibition
AZD8186 is a potent and selective inhibitor of the PI3Kβ (Phosphoinositide 3-kinase beta) and

PI3Kδ isoforms[5]. This inhibition is particularly effective in cancers with a deficiency in the

PTEN tumor suppressor gene. By blocking PI3Kβ/δ, AZD8186 prevents the phosphorylation of

AKT, a key downstream effector, thereby inhibiting tumor cell proliferation and survival[8][13].
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Fig 2. Mechanism of action of AZD8186 in the PI3K/Akt pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b12828937?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12828937?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

